Cas no 1006488-35-2 (4-Chloro-1-((3-(trifluoromethyl)phenoxy)methyl)-1H-pyrazole-3-carboxylic acid)

4-Chloro-1-((3-(trifluoromethyl)phenoxy)methyl)-1H-pyrazole-3-carboxylic acid structure
1006488-35-2 structure
Product Name:4-Chloro-1-((3-(trifluoromethyl)phenoxy)methyl)-1H-pyrazole-3-carboxylic acid
CAS No:1006488-35-2
MF:C12H8ClF3N2O3
MW:320.651732444763
CID:1083254
PubChem ID:19618738
Update Time:2025-04-20

4-Chloro-1-((3-(trifluoromethyl)phenoxy)methyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-((3-(trifluoromethyl)phenoxy)methyl)-1H-pyrazole-3-carboxylic acid
    • 4-chloro-1-[[3-(trifluoromethyl)phenoxy]methyl]pyrazole-3-carboxylic acid
    • DB-357896
    • 1006488-35-2
    • 4-CHLORO-1-{[3-(TRIFLUOROMETHYL)PHENOXY]METHYL}-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • Inchi: 1S/C12H8ClF3N2O3/c13-9-5-18(17-10(9)11(19)20)6-21-8-3-1-2-7(4-8)12(14,15)16/h1-5H,6H2,(H,19,20)
    • InChI Key: VCFUMBUCYSTAGW-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)O)=NN(C=1)COC1=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 320.0175543g/mol
  • Monoisotopic Mass: 320.0175543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 64.4Ų
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